N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C12H11N5O3/c1-7-6-8(17(2)16-7)11-14-15-12(20-11)13-10(18)9-4-3-5-19-9/h3-6H,1-2H3,(H,13,15,18)
• InChI Key: BDCLJNHHBINZQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3=CC=CO3)C
• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol
• CAS No.: 1171437-35-6

Description

The compound “N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide” is a complex organic molecule that contains several functional groups including a pyrazole ring, an oxadiazole ring, and a furan ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been shown to undergo reactions such as ring-opening polymerization and nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include melting point determination, NMR spectroscopy, and mass spectrometry.

Mechanism of Action

Target of Action

The compound N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide, also known as N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide, is a pyrazole-bearing compound . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are the parasites Leishmania aethiopica and Plasmodium berghei .

Mode of Action

The compound interacts with its targets by binding to the active site of the enzyme Lm-PTR1, a key enzyme in the biochemical pathway of these parasites . A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket characterized by lower binding free energy .

Biochemical Pathways

The compound affects the biochemical pathways of the parasites by inhibiting the activity of the enzyme Lm-PTR1 . This inhibition disrupts the normal functioning of the parasites, leading to their death .

Pharmacokinetics

Similar compounds have been shown to have high solubility and good bioavailability .

Result of Action

The result of the compound’s action is the death of the parasites. In vitro antileishmanial and in vivo antimalarial activities of similar compounds were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively . The results revealed that these compounds displayed superior antipromastigote activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors including its reactivity, toxicity, and potential for bioaccumulation. These properties would typically be assessed through a combination of experimental testing and computational prediction.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and potential applications. For example, if it were found to have promising biological activity, future research might focus on optimizing its structure for increased potency and selectivity.